2-Propen-1-one, 3-(2-chlorophenyl)-1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)-, (Z)- (9CI)

• CAS RN: 120758-60-3
• Molecular Formula: C18H11Cl3N2O
• Molecular Weight: 377.6 g/mol
• IUPAC Name: (Z)-3-(2-chlorophenyl)-1-(2,4-dichlorophenyl)-2-imidazol-1-ylprop-2-en-1-one
• InChI: InChI=1S/C18H11Cl3N2O/c19-13-5-6-14(16(21)10-13)18(24)17(23-8-7-22-11-23)9-12-3-1-2-4-15(12)20/h1-11H/b17-9-
• InChI Key: XMFUVIQLSXWEQN-MFOYZWKCSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C(/C(=O)C2=C(C=C(C=C2)Cl)Cl)\N3C=CN=C3)Cl
• SMILES: C1=CC=C(C(=C1)C=C(C(=O)C2=C(C=C(C=C2)Cl)Cl)N3C=CN=C3)Cl
• synonyms: 2-Propen-1-one, 3-(2-chlorophenyl)-1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)-, (Z)- (9CI)

Description

2-Propen-1-one, 3-(2-chlorophenyl)-1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)-, (Z)- (9CI) is a chemical compound that has been used in various scientific research applications. This compound is also known as clotrimazole, which is an antifungal medication used to treat various fungal infections. The purpose of

Mechanism Of Action

The mechanism of action of 2-Propen-1-one, 3-(2-chlorophenyl)-1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)-, (Z)- (9CI) involves the inhibition of fungal cytochrome P450-dependent enzymes. This inhibition leads to the accumulation of toxic substances in the fungal cell, which results in the inhibition of fungal growth.

Biochemical And Physiological Effects

2-Propen-1-one, 3-(2-chlorophenyl)-1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)-, (Z)- (9CI) has been shown to have various biochemical and physiological effects. It has been shown to be effective in the treatment of various fungal infections, including vaginal yeast infections, oral thrush, and ringworm. It has also been shown to have anti-inflammatory and anti-tumor properties.

Advantages And Limitations For Lab Experiments

The main advantage of using 2-Propen-1-one, 3-(2-chlorophenyl)-1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)-, (Z)- (9CI) in lab experiments is its ability to inhibit fungal growth. This makes it a useful tool for studying the mechanisms of fungal growth and the development of new antifungal drugs. However, the main limitation of using this compound is its toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on 2-Propen-1-one, 3-(2-chlorophenyl)-1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)-, (Z)- (9CI). One direction is the development of new antifungal drugs based on the structure of clotrimazole. Another direction is the investigation of the anti-inflammatory and anti-tumor properties of this compound. Finally, there is a need for further research on the toxicity of this compound and its effects on human health.

Synthesis Methods

2-Propen-1-one, 3-(2-chlorophenyl)-1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)-, (Z)- (9CI) is synthesized by reacting 2-chloro-1-(2,4-dichlorophenyl)-1,3-dihydro-3-(1H-imidazol-1-yl)-2H-indol-2-one with acetic anhydride in the presence of a base. The reaction produces 2-Propen-1-one, 3-(2-chlorophenyl)-1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)-, (Z)- (9CI) as a white crystalline powder.

Scientific Research Applications

2-Propen-1-one, 3-(2-chlorophenyl)-1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)-, (Z)- (9CI) has been used in various scientific research applications. One of the main applications of this compound is in the field of pharmacology, where it is used as a reference standard for the analysis of clotrimazole in biological samples. It has also been used in the development of various analytical methods for the determination of clotrimazole in pharmaceutical formulations.